Cas no 83804-03-9 (Benzenesulfonic acid,[(9,10-dihydro-1,4-dihydroxy-9,10-dioxo-2-anthracenyl)amino]-, monosodium salt(9CI))

Benzenesulfonic acid,[(9,10-dihydro-1,4-dihydroxy-9,10-dioxo-2-anthracenyl)amino]-, monosodium salt(9CI) structure
83804-03-9 structure
Product name:Benzenesulfonic acid,[(9,10-dihydro-1,4-dihydroxy-9,10-dioxo-2-anthracenyl)amino]-, monosodium salt(9CI)
CAS No:83804-03-9
MF:C20H12NO7S-.Na+
MW:433.36658
CID:727564
PubChem ID:23662481

Benzenesulfonic acid,[(9,10-dihydro-1,4-dihydroxy-9,10-dioxo-2-anthracenyl)amino]-, monosodium salt(9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,[(9,10-dihydro-1,4-dihydroxy-9,10-dioxo-2-anthracenyl)amino]-, monosodium salt(9CI)
    • sodium [(9,10-dihydro-1,4-dihydroxy-9,10-dioxo-2-anthryl)amino]benzenesulphonate
    • sodium,2-[(1,4-dihydroxy-9,10-dioxoanthracen-2-yl)amino]benzenesulfonate
    • Sodium ((9,10-dihydro-1,4-dihydroxy-9,10-dioxo-2-anthryl)amino)benzenesulphonate
    • NS00090736
    • EINECS 280-925-6
    • 83804-03-9
    • Sodium[(9,10-dihydro-1,4-dihydroxy-9,10-dioxo-2-anthryl)amino]benzenesulfonate
    • DTXSID20232684
    • Inchi: 1S/C20H13NO7S.Na/c22-14-9-13(21-12-7-3-4-8-15(12)29(26,27)28)20(25)17-16(14)18(23)10-5-1-2-6-11(10)19(17)24;/h1-9,21-22,25H,(H,26,27,28);/q;+1/p-1
    • InChI Key: XRJQTPJBHNHQGO-UHFFFAOYSA-M
    • SMILES: C1=CC=C2C(=C1)C(=O)C3=C(C=C(C(=C3C2=O)O)NC4=CC=CC=C4S(=O)(=O)[O-])O.[Na+]

Computed Properties

  • Exact Mass: 433.023217
  • Monoisotopic Mass: 433.023217
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 3
  • Complexity: 770
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 152

Benzenesulfonic acid,[(9,10-dihydro-1,4-dihydroxy-9,10-dioxo-2-anthracenyl)amino]-, monosodium salt(9CI) Related Literature

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